Cas no 1448075-84-0 (methyl 7-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448075-84-0
• MF: C₁₉H₁₉N₃O₅
• MW: 369.371264696121
• CID: 6372902
• PubChem ID: 71779311
• Update Time: 2025-05-28

methyl 7-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 7-(1,3-benzodioxol-5-ylcarbamoylamino)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• CCG-321386
• AKOS024647310
• methyl 7-{[(2H-1,3-benzodioxol-5-yl)carbamoyl]amino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• F2416-1172
• 1448075-84-0
• methyl 7-(3-(benzo[d][1,3]dioxol-5-yl)ureido)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• Inchi： 1S/C19H19N3O5/c1-25-19(24)22-7-6-12-2-3-14(8-13(12)10-22)20-18(23)21-15-4-5-16-17(9-15)27-11-26-16/h2-5,8-9H,6-7,10-11H2,1H3,(H2,20,21,23)
• InChI Key： USFJDIQKGZESPB-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(NC(=O)NC3=CC=C4OCOC4=C3)=C2)CCN1C(OC)=O

Computed Properties

• Exact Mass: 369.13247072g/mol
• Monoisotopic Mass: 369.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on methyl 7-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Comprehensive Analysis of Methyl 7-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448075-84-0)

The compound methyl 7-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448075-84-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a benzodioxole moiety and a tetrahydroisoquinoline core, which are of significant interest in medicinal chemistry and drug discovery. Researchers and pharmaceutical developers often explore such compounds for their potential biological activities, including interactions with neurotransmitter systems and enzyme inhibition.

In recent years, the demand for novel heterocyclic compounds has surged due to their applications in developing therapeutics for neurological disorders and metabolic diseases. The benzodioxole group, in particular, is known for its role in enhancing bioavailability and metabolic stability, making it a valuable scaffold in drug design. Meanwhile, the tetrahydroisoquinoline fragment is frequently investigated for its affinity toward various receptors, including those involved in pain management and mood regulation.

The synthesis of methyl 7-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves multi-step organic reactions, often starting from commercially available precursors. Key steps may include urea formation and esterification, which are critical for achieving the desired molecular architecture. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to confirm the compound's purity and structural integrity.

From an industrial perspective, this compound falls under the category of fine chemicals, which are essential for research laboratories and pharmaceutical development. Its CAS No. 1448075-84-0 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Given the growing interest in small-molecule therapeutics, this compound may attract attention from biotech companies exploring innovative treatment options.

Environmental and safety considerations are also paramount when handling methyl 7-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. While it is not classified as hazardous under standard guidelines, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers often inquire about its solubility, stability, and storage conditions, which are crucial for experimental reproducibility.

In summary, methyl 7-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a compelling subject for scientific exploration. Its structural complexity and potential pharmacological relevance align with current trends in precision medicine and targeted drug delivery. As the scientific community continues to uncover new applications for such compounds, this molecule may play a pivotal role in advancing therapeutic innovations.